Cas no 109346-84-1 (2-(3,4-difluorophenyl)acetaldehyde)

2-(3,4-Difluorophenyl)acetaldehyde is a fluorinated aromatic aldehyde with the molecular formula C₈H₆F₂O. This compound is characterized by its difluorophenyl moiety, which enhances its reactivity and utility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of fluorine atoms at the 3- and 4-positions of the phenyl ring imparts increased stability and electron-withdrawing properties, making it a valuable intermediate for cross-coupling reactions, nucleophilic additions, and cyclizations. Its high purity and well-defined structure ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its aldehyde functionality, which is sensitive to oxidation and polymerization.

2-(3,4-difluorophenyl)acetaldehyde structure

109346-84-1 structure

Product Name:2-(3,4-difluorophenyl)acetaldehyde

CAS No:109346-84-1

MF:C₈H₆F₂O

MW:156.129449367523

MDL:MFCD02261745

CID:1192044

PubChem ID:22667325

Update Time:2025-10-24

2-(3,4-difluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-difluorophenyl)acetaldehyde
- Benzeneacetaldehyde, 3,4-difluoro-
- AKOS012097218
- EN300-130215
- PCHWWIIMNHDKDC-UHFFFAOYSA-N
- (3,4-difluorophenyl) acetaldehyde
- 109346-84-1
- 3,4-Difluorobenzeneacetaldehyde
- (3,4-Difluoro-phenyl)-acetaldehyde
- A1-20387
- DTXSID20627450
- (3,4-difluorophenyl)acetaldehyde
- CS-0233034
- SCHEMBL896163
- MDL： MFCD02261745
- Inchi： 1S/C8H6F2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,4-5H,3H2
- InChI Key： PCHWWIIMNHDKDC-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)CC=O)F

Computed Properties

Exact Mass: 156.03867113g/mol
Monoisotopic Mass: 156.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 17.1Å²

2-(3,4-difluorophenyl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB427213-1 g	(3,4-Difluorophenyl)acetaldehyde; .	109346-84-1		1g	€757.60	2022-03-02
Enamine	EN300-130215-0.05g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	0.05g	$108.0	2023-05-26
Enamine	EN300-130215-0.1g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	0.1g	$162.0	2023-05-26
Enamine	EN300-130215-0.25g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	0.25g	$231.0	2023-05-26
Enamine	EN300-130215-0.5g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	0.5g	$363.0	2023-05-26
Enamine	EN300-130215-1.0g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	1g	$466.0	2023-05-26
Enamine	EN300-130215-2.5g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	2.5g	$980.0	2023-05-26
Enamine	EN300-130215-5.0g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	5g	$1935.0	2023-05-26
Enamine	EN300-130215-10.0g	2-(3,4-difluorophenyl)acetaldehyde	109346-84-1	70%	10g	$3777.0	2023-05-26
eNovation Chemicals LLC	D775680-1g	2-(3,4-Difluorophenyl)acetaldehyde	109346-84-1	95%	1g	$490	2024-07-28